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Compound of Interest

Compound Name: Ferrous Iodide

Cat. No.: B1584420 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the use of ferrous iodide
(FeI₂) as an effective and economical catalyst in organic synthesis. The following sections

highlight its application in the Z-selective reductive coupling of alkyl halides with terminal

arylalkynes, a valuable transformation for the synthesis of complex organic molecules.

Application: Z-Selective Reductive Coupling of Alkyl
Halides and Terminal Arylalkynes
The iron-catalyzed reductive coupling of alkyl iodides with terminal arylalkynes provides a

powerful and stereoselective method for the synthesis of Z-olefins. This transformation is

significant as the Z-alkene motif is a common feature in many biologically active molecules and

natural products. The use of an inexpensive and low-toxicity iron catalyst makes this method an

attractive alternative to traditional palladium- or other precious metal-catalyzed reactions. While

iron(II) bromide is commonly used, ferrous iodide has been shown to be an effective catalyst

for this reaction.[1][2]

Data Presentation
The following table summarizes the results for the ferrous iodide-catalyzed reductive coupling

of various alkyl iodides with terminal arylalkynes. The data is adapted from the protocol using

the analogous ferrous bromide catalyst, which is expected to have similar reactivity.
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Entry Alkyl Iodide Alkyne Product Yield (%) Z:E Ratio

1
Cyclohexyl

iodide

Phenylacetyl

ene

(Z)-

(cyclohexylm

ethylene)ben

zene

91 >20:1

2

1-

Iodoadamant

ane

Phenylacetyl

ene

(Z)-1-

(adamantan-

1-yl)-2-

phenylethene

85 >20:1

3 1-Iodobutane
Phenylacetyl

ene

(Z)-hex-1-en-

1-ylbenzene
78 >20:1

4

1-Iodo-3-

phenylpropan

e

Phenylacetyl

ene

(Z)-1,5-

diphenylpent-

1-ene

82 >20:1

5
Cyclohexyl

iodide

4-

Ethynyltoluen

e

(Z)-1-

(cyclohexylm

ethylene)-4-

methylbenze

ne

88 >20:1

6
Cyclohexyl

iodide

1-Ethynyl-4-

methoxybenz

ene

(Z)-1-

(cyclohexylm

ethylene)-4-

methoxybenz

ene

86 >20:1

Experimental Protocols
General Procedure for the Ferrous Iodide-Catalyzed Reductive Coupling:

This protocol is adapted from the procedure for the analogous reaction using ferrous bromide.

Good results have also been reported using ferrous iodide as the catalyst.[1][2]

Materials:
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Ferrous iodide (FeI₂)

Zinc powder (Zn)

Iodine (I₂)

Alkyl iodide

Terminal arylalkyne

N,N-Dimethylacetamide (DMA), anhydrous

Standard Schlenk line or glovebox techniques are recommended for handling anhydrous and

air-sensitive reagents.

Procedure:

To a flame-dried Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add

ferrous iodide (FeI₂, 0.10 mmol, 10 mol%), zinc powder (1.5 mmol, 1.5 equiv), and a small

crystal of iodine (I₂, 0.02 mmol, 2 mol%).

Add anhydrous N,N-dimethylacetamide (DMA) (2.0 mL).

Stir the suspension at room temperature for 10 minutes to activate the zinc.

Add the terminal arylalkyne (1.0 mmol, 1.0 equiv) to the reaction mixture.

Add the alkyl iodide (1.2 mmol, 1.2 equiv) to the reaction mixture.

Stir the reaction at room temperature for 12-24 hours, monitoring the reaction progress by

thin-layer chromatography (TLC) or gas chromatography (GC).

Upon completion, quench the reaction by the addition of 1 M aqueous HCl (5 mL).

Extract the mixture with diethyl ether or ethyl acetate (3 x 10 mL).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄),

and concentrate under reduced pressure.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1584420?utm_src=pdf-body
https://www.benchchem.com/product/b1584420?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The crude product can be purified by flash column chromatography on silica gel to afford the

desired Z-olefin.

Reaction Mechanism and Workflow
The proposed catalytic cycle for the iron-catalyzed reductive coupling is initiated by the

reduction of the Fe(II) catalyst to a more reactive Fe(I) species by zinc metal. This Fe(I)

intermediate then participates in a single-electron transfer with the alkyl iodide to generate an

alkyl radical. The radical adds to the terminal alkyne, and subsequent steps involving the iron

catalyst and zinc lead to the formation of the final Z-olefin product.[3][4]
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Caption: Experimental workflow and proposed catalytic cycle for the FeI₂-catalyzed reductive

coupling.

Safety Information
Ferrous iodide is hygroscopic and should be handled in a dry atmosphere.

Alkyl iodides are reactive and should be handled with care in a well-ventilated fume hood.

Zinc powder is flammable.

Always wear appropriate personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat, when performing these experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubs.acs.org [pubs.acs.org]

2. Iron-Catalyzed Reductive Coupling of Alkyl Iodides with Alkynes To Yield cis-Olefins:
Mechanistic Insights from Computation - PMC [pmc.ncbi.nlm.nih.gov]

3. pubs.acs.org [pubs.acs.org]

4. Z-Selective Olefin Synthesis via Iron-Catalyzed Reductive Coupling of Alkyl Halides with
Terminal Arylalkynes - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: Ferrous Iodide as a
Catalyst in Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584420#using-ferrous-iodide-as-a-catalyst-in-
organic-synthesis]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1584420?utm_src=pdf-body
https://www.benchchem.com/product/b1584420?utm_src=pdf-custom-synthesis
https://pubs.acs.org/doi/10.1021/acsomega.9b03578
https://pmc.ncbi.nlm.nih.gov/articles/PMC6990637/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6990637/
https://pubs.acs.org/doi/10.1021/jacs.5b01784
https://pmc.ncbi.nlm.nih.gov/articles/PMC4415033/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4415033/
https://www.benchchem.com/product/b1584420#using-ferrous-iodide-as-a-catalyst-in-organic-synthesis
https://www.benchchem.com/product/b1584420#using-ferrous-iodide-as-a-catalyst-in-organic-synthesis
https://www.benchchem.com/product/b1584420#using-ferrous-iodide-as-a-catalyst-in-organic-synthesis
https://www.benchchem.com/product/b1584420#using-ferrous-iodide-as-a-catalyst-in-organic-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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